2-fluoro-N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2-fluoro-N-(2-hydroxy-2-naphthalen-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C18H16FNO3S/c19-16-10-3-4-11-18(16)24(22,23)20-12-17(21)15-9-5-7-13-6-1-2-8-14(13)15/h1-11,17,20-21H,12H2
• InChI Key: CGZZWDBHJRTXFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(CNS(=O)(=O)C3=CC=CC=C3F)O
• Molecular Formula: C18H16FNO3S
• Molecular Weight: 345.4 g/mol

Description

The compound “2-fluoro-N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)benzenesulfonamide” is a sulfonamide derivative. Sulfonamides are a group of compounds characterized by a sulfonamide functional group (a sulfur atom connected to two oxygen atoms and one nitrogen atom). They are widely used in medicinal chemistry and have a variety of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely show the characteristic features of its components: a naphthalene ring (a type of polycyclic aromatic hydrocarbon), a benzenesulfonamide group, and a fluorine atom attached to the benzene ring.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the properties of its constituent parts. For example, the naphthalene component may undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structural components. For example, the presence of the polar sulfonamide group could impact its solubility in various solvents.

Scientific Research Applications

Fluorescence Probes

Naphthalene derivatives, such as this compound, are known to be efficient fluorescence probes. They can be used for detecting and imaging purposes in various fields of research.

Organic Electronic Appliances

Naphthalene derivatives are considered excellent candidates for the construction of organic electronic appliances. Their strong fluorescence, electroactivity, and photostability make them useful for a variety of applications.

Vision Loss Protection

Analogues of this compound have been shown to protect against vision loss following ocular blast injury. This is achieved by activating the tropomyosin-related kinase B (TrkB) receptor.

Retinal Ganglion Cell Damage Protection

The compound has been found to protect against blast-induced vision loss and retinal ganglion cell damage, as assessed by pattern electroretinogram (pERG).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many sulfonamides act as inhibitors of the enzyme carbonic anhydrase, which is involved in the regulation of pH and fluid balance in the body.